Cas no 1998-59-0 (Thiazolo[5,4-d]pyrimidine,7-chloro-5-(trifluoromethyl)-)

• Product name: Thiazolo[5,4-d]pyrimidine,7-chloro-5-(trifluoromethyl)-
• CAS No: 1998-59-0
• MF: C₆HClF₃N₃S
• MW: 239.605448484421
• CID: 168357
• PubChem ID: 245275

Thiazolo[5,4-d]pyrimidine,7-chloro-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Thiazolo[5,4-d]pyrimidine,7-chloro-5-(trifluoromethyl)-
• 7-chloro-5-(trifluoromethyl)-[1,3]thiazolo[5,4-d]pyrimidine
• 7-Chloro-5-(trifluoromethyl)[1,3]thiazolo[5,4-d]pyrimidine
• 7-Chloro-5-(trifluoromethyl)(1,3)thiazolo(5,4-d)pyrimidine
• 7-chloro-5-trifluoromethyl-thiazolo[5,4-d]pyrimidine
• AC1L6FIW
• AC1Q4K2E
• AR-1H3360
• CTK4E2947
• NSC57027
• NSC-57027
• 7-chloro-5-(trifluoromethyl)thiazolo[5,4-d]pyrimidine
• DTXSID30173776
• NSC 57027
• Thiazolo[5,4-d]pyrimidine, 7-chloro-5-(trifluoromethyl)-
• JGL9X58QA3
• 1998-59-0

• Inchi： InChI=1S/C6HClF3N3S/c7-3-2-4(14-1-11-2)13-5(12-3)6(8,9)10/h1H
• InChI Key： VFKDPWJTSAHXRQ-UHFFFAOYSA-N
• SMILES： ClC1=NC(C(F)(F)F)=NC2SC=NC1=2

Computed Properties

• Exact Mass: 238.95333
• Monoisotopic Mass: 238.95318
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.9

Experimental Properties

• Density: 1.734
• Boiling Point: 165.9°Cat760mmHg
• Flash Point: 54.1°C
• Refractive Index: 1.59
• PSA: 38.67
• LogP: 2.75850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds 1,3-thiazolo[5,4-d]pyrimidines